Cas no 2171812-59-0 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid
• CAS No: 2171812-59-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6149054
• PubChem ID: 165551783
• Update Time: 2025-05-19

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutyl}acetic acid
• EN300-1507171
• 2171812-59-0

• Inchi： 1S/C27H32N2O5/c1-2-8-18(15-24(30)29-27(13-7-14-27)16-25(31)32)28-26(33)34-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,2,7-8,13-17H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： XFBVVRJKZSRTTN-UHFFFAOYSA-N
• SMILES： OC(CC1(CCC1)NC(CC(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid

Research Briefing on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid (CAS: 2171812-59-0)

In recent years, the compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid (CAS: 2171812-59-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and fluorenylmethoxycarbonyl (Fmoc) moieties, has shown promising potential in peptide synthesis and drug development. The Fmoc group, in particular, is widely recognized for its role in solid-phase peptide synthesis (SPPS), offering protection for amino groups during the synthesis process. This research briefing aims to provide an overview of the latest advancements and applications associated with this compound.

Recent studies have highlighted the utility of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid in the development of novel peptide-based therapeutics. Its structural features, including the cyclobutyl ring, contribute to enhanced stability and bioavailability, making it an attractive candidate for drug design. Researchers have successfully incorporated this compound into peptide chains to improve their pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in stabilizing cyclic peptides, which are often prone to enzymatic degradation in vivo.

The synthesis and characterization of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid have also been a focal point of recent investigations. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm its purity and structural integrity. These analytical methods are critical for ensuring the reproducibility of synthetic protocols, which is essential for scaling up production in pharmaceutical applications. Furthermore, computational modeling studies have provided insights into the compound's conformational flexibility and interaction with biological targets.

In addition to its role in peptide synthesis, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid has been explored for its potential in targeted drug delivery systems. Its ability to form stable conjugates with therapeutic agents has been leveraged to enhance drug solubility and reduce off-target effects. A recent preclinical study reported in Advanced Drug Delivery Reviews highlighted its use in the development of prodrugs, where the Fmoc group acts as a cleavable linker, releasing the active drug upon enzymatic cleavage in specific tissues.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as scalability of synthesis, cost-effectiveness, and potential immunogenicity of Fmoc-containing peptides need to be addressed. Ongoing research is focused on optimizing synthetic routes and evaluating the safety profile of derivatives. Collaborative efforts between academia and industry are expected to drive further innovation in this area, paving the way for new therapeutic applications.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid (CAS: 2171812-59-0) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural attributes and functional versatility make it a promising candidate for peptide-based drug development and targeted therapies. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the next generation of biomedical innovations.